Cas no 1823868-88-7 (7-Amino-6,7-dihydro-5H-cyclopenta[B]pyridine-3-carbonitrile)

7-Amino-6,7-dihydro-5H-cyclopenta[B]pyridine-3-carbonitrile is a bicyclic heterocyclic compound featuring a fused cyclopentane and pyridine ring system. The presence of both an amino group and a cyano substituent enhances its versatility as a key intermediate in pharmaceutical and agrochemical synthesis. Its rigid bicyclic structure contributes to stereochemical stability, making it valuable for designing bioactive molecules. The compound's reactivity allows for further functionalization, enabling applications in medicinal chemistry, particularly in the development of kinase inhibitors and other targeted therapeutics. High purity and well-defined synthetic pathways ensure reproducibility for research and industrial use. Its balanced lipophilicity and electronic properties further support its utility in drug discovery.

7-Amino-6,7-dihydro-5H-cyclopenta[B]pyridine-3-carbonitrile structure

1823868-88-7 structure

Product Name:7-Amino-6,7-dihydro-5H-cyclopenta[B]pyridine-3-carbonitrile

CAS No:1823868-88-7

MF:C₉H₉N₃

MW:159.187861204147

CID:4827619

Update Time:2025-06-09

7-Amino-6,7-dihydro-5H-cyclopenta[B]pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 7-AMINO-6,7-DIHYDRO-5H-CYCLOPENTA[B]PYRIDINE-3-CARBONITRILE
- 7-Amino-6,7-dihydro-5H-cyclopenta[B]pyridine-3-carbonitrile
- Inchi： 1S/C9H9N3/c10-4-6-3-7-1-2-8(11)9(7)12-5-6/h3,5,8H,1-2,11H2
- InChI Key： XMRPIYWNWSGSGB-UHFFFAOYSA-N
- SMILES： NC1C2C(=CC(C#N)=CN=2)CC1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 217
XLogP3: -0.1
Topological Polar Surface Area: 62.7

7-Amino-6,7-dihydro-5H-cyclopenta[B]pyridine-3-carbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM512335-1g	7-Amino-6,7-dihydro-5H-cyclopenta[b]pyridine-3-carbonitrile	1823868-88-7	95%	1g	$1085	2022-06-12
Alichem	A029197601-250mg	7-Amino-6,7-dihydro-5H-cyclopenta[b]pyridine-3-carbonitrile	1823868-88-7	97%	250mg	$472.94	2023-09-02
Alichem	A029197601-1g	7-Amino-6,7-dihydro-5H-cyclopenta[b]pyridine-3-carbonitrile	1823868-88-7	97%	1g	$1210.56	2023-09-02

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Additional information on 7-Amino-6,7-dihydro-5H-cyclopenta[B]pyridine-3-carbonitrile

Comprehensive Overview of 7-Amino-6,7-dihydro-5H-cyclopenta[B]pyridine-3-carbonitrile (CAS No. 1823868-88-7)

7-Amino-6,7-dihydro-5H-cyclopenta[B]pyridine-3-carbonitrile (CAS No. 1823868-88-7) is a heterocyclic compound with significant potential in pharmaceutical and agrochemical research. This bicyclic structure combines a cyclopentane ring fused with a pyridine core, featuring an amino group at the 7-position and a carbonitrile moiety at the 3-position. Its unique scaffold has garnered attention for its role in modulating biological targets, particularly in kinase inhibition and CNS drug discovery.

Recent trends in drug development highlight the demand for small-molecule scaffolds like 7-Amino-6,7-dihydro-5H-cyclopenta[B]pyridine-3-carbonitrile, as researchers explore its applications in neurodegenerative disease therapeutics and cancer immunotherapy. Searches for "kinase inhibitor heterocycles" or "nitrile-containing drug candidates" frequently align with this compound’s structural features, reflecting its relevance in precision medicine.

The synthesis of CAS No. 1823868-88-7 typically involves cyclization strategies, such as Pictet-Spengler reactions or catalytic hydrogenation of precursor pyridines. Analytical characterization via HPLC-MS and NMR confirms its high purity (>98%), a critical factor for bioactivity studies. Notably, its logP (~1.5) and hydrogen-bonding capacity suggest favorable pharmacokinetic properties, addressing common queries about "blood-brain barrier permeability" in CNS drug design.

In agrochemical contexts, derivatives of 7-Amino-6,7-dihydro-5H-cyclopenta[B]pyridine-3-carbonitrile have shown promise as plant growth regulators, correlating with rising interest in "sustainable crop protection" solutions. Patent literature reveals its utility in formulations targeting abiotic stress tolerance, a hotspot given climate change challenges.

Ongoing studies investigate the compound’s structure-activity relationships (SAR), particularly how modifications to its amino or cyano groups affect target selectivity. Computational modeling (molecular docking) predicts interactions with ATP-binding pockets, a frequent search topic among medicinal chemists. These insights align with industry demands for "fragment-based drug discovery" tools.

Regulatory considerations for CAS 1823868-88-7 emphasize its classification as a non-hazardous research chemical under standard handling protocols. Safety data sheets (SDS) recommend glovebox use for prolonged exposure scenarios, addressing laboratory safety FAQs. Stability studies indicate compatibility with lyophilization, supporting its use in bioconjugation workflows.

From a commercial perspective, suppliers list 7-Amino-6,7-dihydro-5H-cyclopenta[B]pyridine-3-carbonitrile at 95-99% purity, with pricing tiers reflecting scale-up potential—a key consideration for queries like "bulk API suppliers." Its shelf life (>24 months at -20°C) and compatibility with PEG-based solvents enhance formulation flexibility.

Future directions may explore its metal-chelating properties for diagnostic imaging or its incorporation into PROTACs (proteolysis-targeting chimeras), a trending topic in "targeted protein degradation" research. Collaborative studies with CRISPR screening platforms could further elucidate its off-target effects, addressing precision medicine challenges.